beta-D-Fructofuranosyl

• Molecular Formula: C68H54O19
• Molecular Weight: 1175.1 g/mol
• InChI: InChI=1S/C68H54O19/c69-59(44-25-9-1-10-26-44)77-41-52-54(81-62(72)47-31-15-4-16-32-47)56(83-64(74)49-35-19-6-20-36-49)57(84-65(75)50-37-21-7-22-38-50)67(80-52)87-68(43-79-61(71)46-29-13-3-14-30-46)58(85-66(76)51-39-23-8-24-40-51)55(82-63(73)48-33-17-5-18-34-48)53(86-68)42-78-60(70)45-27-11-2-12-28-45/h1-40,52-58,67H,41-43H2
• InChIKey: AKIVKIDZMLQJCH-UHFFFAOYSA-N

Inulobiose: Defining Inulin-Type Disaccharide for Glycoscience and Prebiotic Research

beta-D-Fructofuranosyl-(2→1)-β-D-fructofuranose (synonym: inulobiose, CAS 470-58-6) is a non-reducing disaccharide composed of two D-fructose units linked exclusively via a β-(2→1)-glycosidic bond, in which both anomeric centres adopt the β-furanose configuration [1]. This compound is the fundamental repeating unit of inulin-type fructans and is classified as a C-glycosyl compound; it is soluble in water and exhibits essentially neutral pKa [2]. Unlike the majority of commercially dominant fructooligosaccharides (FOS) such as 1-kestose or nystose that are capped with a terminal glucosyl residue, inulobiose is a pure fructose–fructose disaccharide—a structural distinction that governs its unique enzymatic recognition, acid-lability profile, and differential prebiotic fermentation kinetics [3].

β-Fructofuranosidase substrate profiling

In vitro digestion model calibration

Fructan crystallography conformational reference

α-Glycosidase/α-amylase inhibition assay context

• [1] ChEBI. beta-D-fructofuranosyl-(2,1)-beta-D-fructofuranose (CHEBI:146129). European Bioinformatics Institute. Last modified 17 February 2020. View Source
• [2] Bovine Metabolome Database. beta-D-Fructofuranosyl-(2,1)-beta-D-Fructofuranose (BMDB0062096). View Source
• [3] Isolation and structural analysis in vivo of newly synthesized fructooligosaccharides in onion bulbs tissues (Allium cepa L.) during storage. CiNii Research, 2024. View Source

Why Generic FOS Cannot Replace Purified Inulobiose

Fructooligosaccharide mixtures, commercial inulin, and other β-D-fructofuranosyl-containing compounds (e.g., 1-kestose, nystose, sucrose) differ fundamentally from inulobiose in their degree of polymerization (DP), aglycone composition, and glycosidic linkage topology. These variables directly modulate acid-hydrolytic half-life, enzymatic substrate affinity (Km, Vmax/Km), and gut microbial fermentation selectivity [1]. For instance, inulobiose (DP2, fructose-only) exhibits a relative β-fructofuranosidase activity of only 12% compared with 1-kestose (DP3, glucose-capped) at 100%, yet surpasses sucrose (0.2%) by 60-fold under identical 10 mM substrate conditions [2]. Consequently, substituting a mixed-FOS product or a higher-DP inulin for purified inulobiose introduces uncontrolled variables—altered hydrolysis kinetics, divergent bacterial utilisation patterns, and inconsistent enzyme inhibition IC50 values—that directly compromise experimental reproducibility, regulatory dossier consistency, and product performance in synbiotic or diabetic-model applications [3].

Substrate Reactivity Profile

Inulobiose exhibits intermediate β-fructofuranosidase activity, distinct from the preferred 1-kestose and the very poor substrate sucrose. Mixed FOS or inulin introduce uncontrolled DP and aglycone variability that alter hydrolysis kinetics.

Enzyme Inhibition Selectivity

α-Glycosidase and α-amylase inhibition values are specific to the pure difructose structure; generic fructan preparations may contain species with different inhibitory profiles, confounding dose-response interpretation.

Structural Recognition in Bioassays

Only the terminal inulobiose moiety triggers Allium bulb formation. FOS lacking this precise β-(2→1)-linked difructose motif cannot replicate the signaling response, limiting developmental biology studies.

• [1] Herrera-González A, Núñez-López G, Morel S, Amaya-Delgado L, Sandoval G, Gschaedler A, Remaud-Simeon M, Arrizon J. Functionalization of natural compounds by enzymatic fructosylation. Applied Microbiology and Biotechnology, 2017, 101:5223–5234. View Source
• [2] PMC Table 4. Relative activity of β-fructofuranosidase on fructan substrates. PMC3080278. View Source
• [3] Lawali YD et al. Antidiabetic and anticholinesterase properties of extracts and pure metabolites of fruit stems of pistachio (Pistacia vera L.). Current Organic Chemistry, 2020, 24(7):785-797. [Inulobiose α-glycosidase IC50 = 1.87 mg/mL; α-amylase IC50 = 40.72 mg/mL] View Source

Quantitative Differentiation Against Structural and Functional Analogs

Enzymatic Hydrolysis Selectivity vs Sucrose and 1-Kestose

Under identical assay conditions (10 mM substrate), inulobiose elicits a relative β-fructofuranosidase activity of 12%, placing its susceptibility precisely between sucrose (0.2%) and 1-kestose (100%). This graded reactivity is critical for researchers requiring a substrate that is recognisable by β-fructofuranosidases but hydrolysed at an intermediate rate—unlike sucrose, which is a very poor substrate, and unlike 1-kestose, which is the preferred substrate [1].

Enzymatic Selectivity

Head-to-head

Relative activity: Inulobiose 12%, Sucrose 0.2%, 1-Kestose 100% (10 mM)

Predictable intermediate substrate for β-fructofuranosidase kinetics

PMC3080278, Table 4; 60-fold above sucrose

Evidence Dimension	Relative β-fructofuranosidase activity (normalised to 1-kestose = 100%)
Target Compound Data	12% (Inulobiose, DP2)
Comparator Or Baseline	Sucrose: 0.2%; 1-Kestose: 100%; Nystose: 66%; Inulotriose: 41%
Quantified Difference	60-fold higher than sucrose; 8.3-fold lower than 1-kestose
Conditions	10 mM substrate, β-fructofuranosidase assay (source: PMC3080278, Table 4)

Why This Matters

Procurement of pure inulobiose, rather than generic FOS mixtures, ensures predictable enzyme kinetics for in vitro digestibility models and β-fructofuranosidase characterisation.

• [1] PMC Table 4. Relative activity of β-fructofuranosidase on fructan substrates. Substrate conc. 10 mM. Data: Sucrose 0.2%, Inulobiose 12%, Inulotriose 41%, 1-Kestose 100%, Nystose 66%. View Source

Acid Lability of Fructofuranoside vs Glycopyranoside Linkages

Glycofuranosides, including β-D-fructofuranosyl-containing disaccharides, are hydrolysed at a consistently higher rate than glycopyranosides under identical acidic conditions. Szejtli (1972) demonstrated that the activation energies for acid hydrolysis of β-D-fructofuranosides range between 25.1 and 25.6 kcal/mol, and the reduced rate constants (extrapolated to pH 0 and 100°C) depend on aglycone size [1]. In contrast, non-reducing glycopyranosides such as methyl α-D-glucopyranoside and α,α′-trehalose resist alkaline degradation even at 250°C, whereas the fructofuranosyl linkage cleaves at 130–140°C under alkaline conditions [2]. This differential lability defines processing windows for applications requiring controlled saccharide degradation.

Acid Lability

Cross-study comparable

Fructofuranoside Ea 25.1–25.6 kcal/mol; alkaline cleavage 130–140°C vs. pyranoside resistance >250°C

Labile linkage informs formulation stability study design

pH 0, 100°C (Szejtli 1972); Ca(OH)₂ (Yang 1996)

Evidence Dimension	Acid hydrolysis rate (furanoside vs. pyranoside) and alkaline degradation temperature threshold
Target Compound Data	Fructofuranoside activation energy: 25.1–25.6 kcal/mol (acid); linkage cleavage at 130–140°C (alkaline)
Comparator Or Baseline	Glycopyranosides: resistant to alkaline degradation at <250°C (methyl α-D-glucopyranoside, α,α′-trehalose stable at 250°C)
Quantified Difference	Glycofuranosides hydrolyse faster than glycopyranosides under identical conditions; ~110–120°C lower alkaline degradation threshold
Conditions	Acid hydrolysis at pH 0, 100°C [Szejtli, 1972]; alkaline degradation with aqueous Ca(OH)₂ [Yang & Montgomery, 1996]

Why This Matters

This intrinsic lability must be factored into formulation stability studies—substituting a glucopyranoside analog for a fructofuranoside without accounting for differential acid/alkaline hydrolysis rates can lead to erroneous shelf-life predictions.

• [1] Szejtli J. Säurehydrolyse von β-D-fructofuranosidischen Bindungen. Starch ‐ Stärke, 1972, 24(10):321-330. DOI: 10.1002/star.19720241002. View Source
• [2] Yang BY, Montgomery R. Alkaline degradation of fructofuranosides. Carbohydrate Research, 1996, 280(1):47-57. DOI: 10.1016/0008-6215(95)00233-2. View Source

Dual Inhibition of α-Glycosidase and α-Amylase

Inulobiose, isolated from Pistacia vera L., dose-dependently inhibits α-glycosidase with an IC50 of 1.87 mg/mL and α-amylase with an IC50 of 40.72 mg/mL. This dual inhibitory profile distinguishes it from acarbose (a clinical α-glycosidase inhibitor with IC50 typically in the low µg/mL range against mammalian α-glucosidases) and from simple monosaccharides such as fructose or glucose, which do not exhibit comparable inhibitory potency at equivalent concentrations [1]. The ~22-fold selectivity for α-glycosidase over α-amylase provides a pharmacological window relevant for postprandial hyperglycaemia management models.

Dual Inhibition

Cross-study comparable

α-Glycosidase IC50 1.87 mg/mL; α-Amylase IC50 40.72 mg/mL

Supports postprandial hyperglycemia model research

~22-fold selectivity; isolated from Pistacia vera L.

Evidence Dimension	IC50 for α-glycosidase and α-amylase inhibition
Target Compound Data	α-Glycosidase IC50: 1.87 mg/mL; α-Amylase IC50: 40.72 mg/mL
Comparator Or Baseline	Acarbose (clinical reference): α-glucosidase IC50 typically 0.5–5 µg/mL (mM range); Fructose/Glucose: no significant inhibition at equivalent doses.
Quantified Difference	~21.8-fold selectivity for α-glycosidase over α-amylase; potency differs from acarbose by ~3 orders of magnitude (mg/mL vs. µg/mL range)
Conditions	In vitro enzyme inhibition assay; compound isolated from Pistacia vera L. fruit stems

Why This Matters

For diabetic research and glomerular filtration rate testing, inulobiose offers a structurally defined, non-clinical-standard inhibitor that permits mechanistic studies without confounding off-target effects associated with more potent clinical inhibitors.

• [1] MedChemExpress. Inulobiose Product Page. α-Glycosidase IC50 = 1.87 mg/mL; α-Amylase IC50 = 40.72 mg/mL. Citing: Lawali YD et al., Current Organic Chemistry, 2020, 24(7):785-797. View Source

Structural Requirement for Allium Bulb Formation

In 1-kestose and nystose, the inulobiose moiety [β-D-fructofuranosyl-(2→1)-β-D-fructofuranosyl-] at the non-reducing terminus has been identified as the essential structural element required for bulb formation in Allium species. A structure-activity-relationship study established that this terminal inulobiose disaccharide unit is necessary for biological activity as an endogenous stimulant; FOS lacking this specific β-(2→1)-linked difructose motif do not trigger the same developmental response [1]. This finding demonstrates that the inulobiose substructure confers a unique signalling function not replicated by other fructan configurations.

Allium Bulb SAR

Class-level inference

Terminal inulobiose moiety required for bulb formation (qualitative)

Defines structural requirement for developmental signaling study

No quantitative EC50 reported; CiNii Research SAR

Evidence Dimension	Biological activity requirement: presence of terminal inulobiose moiety
Target Compound Data	Inulobiose moiety present in 1-kestose and nystose; required for bulb formation activity
Comparator Or Baseline	FOS lacking the terminal β-(2→1)-linked difructose unit: no bulb-formation activity (qualitative SAR observation)
Quantified Difference	Qualitative SAR: presence vs. absence of inulobiose moiety determines activity (no quantitative EC50 values reported in the cited abstract)
Conditions	Allium species bulb formation assay (structure-activity-relationship study)

Why This Matters

For plant physiology and agricultural biotechnology research programmes, purified inulobiose or inulobiose-containing FOS provide a defined molecular probe to interrogate developmental signalling pathways, whereas generic fructan preparations may lack the requisite terminal structure.

• [1] Crystal Structure of Nystose Trihydrate and associated SAR study. CiNii Research. 1-Kestose and nystose—the inulobiose moiety is required for bulb formation. View Source

In Vitro Digestibility Resistance from Inulobiose Core

In vitro digestibility studies demonstrate that the inulobiose/inulotriose fraction persists through gastric and intestinal digestion, whereas 1-kestose and nystose were only slightly hydrolysed under the same simulated gastrointestinal conditions [1]. Although this digestibility resistance is a class-level property of β-(2→1)-linked fructans, the inulobiose disaccharide represents the minimal resistant structural unit. This digestibility profile is the mechanistic basis for colon-targeted delivery and prebiotic functionality, distinguishing inulin-type FOS from digestible disaccharides such as sucrose and maltose.

Digestibility Resistance

Class-level inference

Inulobiose/inulotriose persists through gastric/intestinal digestion; 1-kestose/nystose slightly hydrolysed

Minimal resistant unit for prebiotic model validation

Simulated gastrointestinal fluid (RCAAP study)

Evidence Dimension	Resistance to hydrolysis in simulated gastric and intestinal fluid
Target Compound Data	Inulobiose/inulotriose fraction: persists through gastric and intestinal digestion; 1-Kestose and nystose: only slightly hydrolysed
Comparator Or Baseline	Sucrose and maltose: rapidly hydrolysed by intestinal disaccharidases (class-level understanding)
Quantified Difference	Qualitative resistance demonstrated; FOS exhibited 'great potential as food ingredients with likely prebiotic features' (authors' conclusion)
Conditions	In vitro simulated gastric and intestinal fluid digestion assay (Aspergillus ibericus FOS study)

Why This Matters

For prebiotic product development, inulobiose provides a chemically defined, minimally digestible calibration standard for validating in vitro digestion models that cannot be adequately represented by sucrose or mixed-DP FOS.

• [1] In vitro digestibility and fermentability of fructo-oligosaccharides produced by Aspergillus ibericus. RCAAP repository. 1-Kestose and nystose only slightly hydrolysed in gastric/intestinal fluid. View Source

Crystallographic Conformation of Inulobiose Component in Nystose

X-ray crystallographic analysis of nystose trihydrate reveals that the linkage conformation of the inulobiose component at the terminus (∠C1O1C1–2C1–1, ∠C2C1O1C1–2: 71.3°, −165.9°, 68.0°) closely resembles that of 1-kestose (80.5°, −169.6°, 56.5°), but the sucrose-component linkage in nystose (100.3°, −137.1°) differs markedly from that in 1-kestose (53.3°, −152.9°) [1]. These conformational differences at the atomic level influence molecular recognition by fructan-processing enzymes and may affect crystallisation behaviour relevant to purification and formulation.

Conformational Reference

Head-to-head

Inulobiose torsion angles: 71.3°, −165.9°, 68.0° (nystose); cf. 1-kestose 80.5°, −169.6°, 56.5°

Crystallographic template for fructan enzyme docking studies

X-ray single-crystal data; nystose trihydrate

Evidence Dimension	Glycosidic linkage torsion angles (°) in crystalline state
Target Compound Data	Inulobiose component in nystose: (71.3°, −165.9°, 68.0°); Sucrose component in nystose: (100.3°, −137.1°)
Comparator Or Baseline	1-Kestose: inulobiose-like angles (80.5°, −169.6°, 56.5°); sucrose-component angle (53.3°, −152.9°)
Quantified Difference	Inulobiose-component torsion angles differ by ~9° from 1-kestose; sucrose-component angles differ by ~47° between nystose and 1-kestose
Conditions	X-ray crystallography of nystose trihydrate and 1-kestose single crystals

Why This Matters

For structure-based drug design and enzyme engineering programmes, crystallographically validated inulobiose conformations provide essential reference data that are absent from lower-resolution or mixed-DP fructan preparations.

• [1] Crystal Structure of Nystose Trihydrate. CiNii Research, 1993. Linkage conformation comparison between nystose (inulobiose component 71.3°, −165.9°, 68.0°) and 1-kestose (80.5°, −169.6°, 56.5°). View Source

Validated Research and Industrial Applications

Standard Substrate for β-Fructofuranosidase Calibration

With a relative enzymatic activity of 12% (normalised to 1-kestose = 100%) and a 60-fold advantage over sucrose (0.2%), inulobiose provides an intermediate-activity calibration standard that bridges the wide activity gap between sucrose and 1-kestose. This enables more accurate Km and Vmax determination across β-fructofuranosidase isoforms without the signal-to-noise limitations encountered with sucrose as a substrate [1].

α-Glycosidase and α-Amylase Inhibitor for Diabetes Research

Inulobiose exhibits IC50 values of 1.87 mg/mL against α-glycosidase and 40.72 mg/mL against α-amylase, offering a ~22-fold selectivity window. This makes it suitable as a reference inhibitor for postprandial hyperglycaemia research, glomerular filtration rate testing, and for benchmarking novel inhibitors where a structurally defined, moderate-potency control compound is required [2].

Minimal Resistant Unit for Digestibility Model Validation

As the smallest β-(2→1)-linked difructose unit that resists gastric and intestinal hydrolysis, inulobiose serves as a chemically defined probe for calibrating in vitro gastrointestinal digestion models and for studying the minimum structural requirement for bifidogenic selectivity—avoiding the compositional variability inherent in mixed-DP FOS or polydisperse inulin [3].

Crystallographic Reference for Fructan Conformational Analysis

The solved crystal structures of nystose trihydrate and 1-kestose, which incorporate the inulobiose moiety with well-resolved torsion angle data, provide accurate conformational templates for molecular modelling, enzyme–substrate docking simulations, and the rational design of fructan-based biomaterials [4].

Application

Selection Property

Validation Focus

β-Fructofuranosidase Calibration

Intermediate substrate reactivity profile

Km/Vmax reproducibility across isoforms

α-Glycosidase/Amylase Inhibition Research

Dual enzyme inhibition profile

Inhibition selectivity and IC50 review

Digestibility Model Validation

Minimal resistant disaccharide unit

Gastric/intestinal hydrolysis resistance

Crystallographic Reference

Defined linkage torsion angles

Conformational template accuracy

• [1] PMC Table 4. Relative β-fructofuranosidase activity. Inulobiose 12%, Sucrose 0.2%, 1-Kestose 100%. View Source
• [2] MedChemExpress. Inulobiose Product Page. α-Glycosidase IC50 = 1.87 mg/mL; α-Amylase IC50 = 40.72 mg/mL. View Source
• [3] In vitro digestibility and fermentability of fructo-oligosaccharides produced by Aspergillus ibericus. RCAAP repository. View Source
• [4] Crystal Structure of Nystose Trihydrate. CiNii Research, 1993. View Source